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Compound of Interest

Compound Name: 1,4-Diisopropoxybenzene

Cat. No.: B1346915 Get Quote

An in-depth search for comprehensive spectroscopic data for the compound 1,4-
diisopropoxybenzene has yielded no publicly available experimental spectra. While the

existence of the compound is confirmed, with its structure and chemical identifiers cataloged,

access to its nuclear magnetic resonance (NMR), infrared (IR), mass spectrometry (MS), and

ultraviolet-visible (UV-Vis) data is not readily available through queried scientific databases.

Searches for ¹H NMR, ¹³C NMR, IR, and mass spectrometry data for 1,4-
diisopropoxybenzene did not return any specific experimental results for this compound.

Instead, results were consistently returned for the structurally similar but distinct compounds:

1,4-diisopropylbenzene and 1,4-di-n-propoxybenzene. This indicates that while these related

compounds are well-characterized, 1,4-diisopropoxybenzene may be less common or its

spectroscopic characterization has not been published in the databases accessed.

The PubChem database confirms the identity of 1,4-diisopropoxybenzene, assigning it the

Compound Identification Number (CID) 82002. The database provides the IUPAC name, 1,4-

di(propan-2-yloxy)benzene, and its chemical structure, which consists of a benzene ring

substituted at the first and fourth positions with isopropoxy groups (-OCH(CH₃)₂). However, the

entry lacks any associated experimental or predicted spectroscopic data.

Due to the absence of the core quantitative spectroscopic data, the creation of a detailed

technical guide with data tables and experimental protocols as requested is not possible at this

time. Further investigation into proprietary or specialized chemical databases, or experimental
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synthesis and characterization, would be required to obtain the necessary spectroscopic

information for 1,4-diisopropoxybenzene.

For researchers, scientists, and drug development professionals interested in the spectroscopic

properties of this specific molecule, it is recommended to consult specialized chemical literature

or consider performing the necessary analytical experiments to generate the data.

Below is a conceptual workflow for the acquisition of such spectroscopic data, should the

compound be available for analysis.
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General Workflow for Spectroscopic Analysis of 1,4-Diisopropoxybenzene

Sample Preparation

Spectroscopic Analysis

Data Processing and Interpretation

1,4-Diisopropoxybenzene Sample

Dissolution in appropriate
 deuterated solvent (e.g., CDCl3)

 for NMR analysis

Preparation as neat liquid or
 KBr pellet for IR analysis

Dilution in a suitable solvent
 (e.g., methanol, acetonitrile)
 for MS and UV-Vis analysis

NMR Spectroscopy
(¹H and ¹³C) IR Spectroscopy Mass Spectrometry UV-Vis Spectroscopy

Process NMR Data
(FT, phasing, baseline correction)

Process IR Data
(Identify functional groups)

Process MS Data
(Determine molecular weight
 and fragmentation pattern)

Process UV-Vis Data
(Identify chromophores)

Structural Elucidation and
 Data Compilation

Click to download full resolution via product page

Caption: General Spectroscopic Analysis Workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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